Cas no 1321-31-9 (Benzenamine, ar-ethoxy-)

Benzenamine, ar-ethoxy- structure
Benzenamine, ar-ethoxy- structure
Product Name:Benzenamine, ar-ethoxy-
CAS No:1321-31-9
MF:C8H11NO
MW:137.179042100906
CID:218050
PubChem ID:7203
Update Time:2025-04-19

Benzenamine, ar-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, ar-ethoxy-
    • Ethoxyaniline
    • 2-ethoxyaniline
    • Aminophenetole
    • PHENETIDINE, O-
    • NCGC00258556-01
    • HMS3039A17
    • BB 0259298
    • SMR001307334
    • 2-Ethoxyphenylamine
    • 2-ethoxy aniline
    • Oprea1_234512
    • NCGC00091388-01
    • W-100189
    • I76155S2AA
    • ortho-phenetidine
    • Benzenamine, 2-ethoxy-
    • SCHEMBL15704
    • NSC9818
    • FS-4093
    • AKOS000102651
    • AI3-09043
    • 2-Aminophenetole
    • EINECS 202-356-4
    • 2-Phenetidine
    • BDBM74412
    • F2190-0443
    • F87373
    • DTXSID5025863
    • NSC-9818
    • o-Ethoxyaniline
    • 2-ethoxy-aniline
    • MLS002303053
    • o-Phenetidin
    • CHEMBL1525301
    • UNII-I76155S2AA
    • o-Phenetidine, >=97.0% (GC)
    • NCGC00091388-02
    • CAS-94-70-2
    • InChI=1/C8H11NO/c1-2-10-8-6-4-3-5-7(8)9/h3-6H,2,9H2,1H
    • 94-70-2
    • DTXCID105863
    • NSC 9818
    • UN 2311
    • Q27280535
    • EN300-20503
    • O-PHENETIDINE [MI]
    • CCRIS 4697
    • AMY38133
    • Tox21_201003
    • NS00011444
    • BRN 0637069
    • o-Aminophenetole
    • BIDD:GT0222
    • o-Phenetidine
    • CHEBI:190954
    • cid_7203
    • MFCD00007689
    • EC 202-356-4
    • 1321-31-9
    • CS-W004149
    • P0089
    • Z104478442
    • 2-Ethoxybenzenamine
    • o-phenitidine
    • 4-13-00-00807 (Beilstein Handbook Reference)
    • 1-Amino-2-ethoxybenzene
    • Inchi: 1S/C8H11NO/c1-2-10-8-6-4-3-5-7(8)9/h3-6H,2,9H2,1H3
    • InChI Key: ULHFFAFDSSHFDA-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC=CC=1N

Computed Properties

  • Exact Mass: 135.06847
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.0630 (rough estimate)
  • Boiling Point: 252.03°C (rough estimate)
  • Refractive Index: 1.5360 (estimate)
  • PSA: 29.1
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD